Cas no 51811-79-1 (Nonoxynol-3 Phosphate)

• Product Name: Nonoxynol-3 Phosphate
• CAS No: 51811-79-1
• MF: C₁₇H₃₁O₆P
• MW: 362.398206949234
• CID: 368071
• PubChem ID: 22833336
• Update Time: 2025-11-01

Nonoxynol-3 Phosphate Chemical and Physical Properties

Names and Identifiers

• 2-(2-nonylphenoxy)ethanol - phosphoric acid (1:1)
• 2-(2-nonylphenoxy)ethanol,phosphoric acid
• ethanol, <wbr>
• LogP
• Nonylphenol, ethoxylated and phosphated
• Phosphated, ethoxylated nonylphenol
• Phosphoric ester of poly(oxyethylene) nonylphenol ether
• 51811-79-1
• NONOXYNOL-3 PHOSPHATE
• SCHEMBL1091897
• 2-(2-nonylphenoxy)ethanol;phosphoric acid
• Nonylphenol POE Phosphate Ester
• Poly(oxy-1,2-ethanediyl), .alpha.-(nonylphenyl)-.omega.-hydroxy-, phosphate
• Ethoxylated nonylphenol phosphate
• A-Chem A-Sperse RA-100
• polyethylene glycol monononylphenyl ether phosphate
• Nonoxynol-3 Phosphate

• Inchi： 1S/C17H28O2.H3O4P/c1-2-3-4-5-6-7-8-11-16-12-9-10-13-17(16)19-15-14-18;1-5(2,3)4/h9-10,12-13,18H,2-8,11,14-15H2,1H3;(H3,1,2,3,4)
• InChI Key： XBOKDEIRXXZSES-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.O(CCO)C1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 362.18593
• Monoisotopic Mass: 362.18582570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Solubility: 甲醇（微溶）、水（微溶）
• PSA: 107.22

Additional information on Nonoxynol-3 Phosphate

Research Brief on Nonoxynol-3 Phosphate (CAS: 51811-79-1): Recent Advances and Applications

Nonoxynol-3 Phosphate (CAS: 51811-79-1) is a chemically modified surfactant derived from nonoxynol, a nonionic surfactant widely used in pharmaceutical and cosmetic formulations. Recent studies have highlighted its potential as a multifunctional excipient, particularly in drug delivery systems and antimicrobial applications. This research brief synthesizes the latest findings on its physicochemical properties, biological activity, and emerging applications in the chemical, biological, and pharmaceutical fields.

A 2023 study published in the Journal of Pharmaceutical Sciences investigated the role of Nonoxynol-3 Phosphate as a stabilizer in nanoemulsion formulations. The research demonstrated that its phosphate group enhances interfacial activity, improving droplet stability and drug-loading capacity for hydrophobic compounds. Molecular dynamics simulations revealed that the compound's amphiphilic structure facilitates interactions with both aqueous and lipid phases, making it a promising candidate for targeted delivery systems, particularly in oncology therapeutics.

In antimicrobial research, Nonoxynol-3 Phosphate has shown synergistic effects when combined with conventional antibiotics. A recent ACS Infectious Diseases publication (2024) reported its ability to disrupt bacterial membranes, particularly in Gram-positive pathogens. The study identified the optimal concentration range (0.01-0.1% w/v) where Nonoxynol-3 Phosphate enhances antibiotic penetration while maintaining biocompatibility with mammalian cells. These findings suggest potential applications in combating antibiotic-resistant infections.

Analytical chemistry advancements have enabled more precise characterization of Nonoxynol-3 Phosphate. A 2024 Journal of Chromatography A paper detailed a novel LC-MS/MS method for quantifying trace impurities in commercial batches, with a detection limit of 0.5 ppm. This methodological improvement addresses previous quality control challenges and supports Good Manufacturing Practice (GMP) compliance for pharmaceutical-grade material.

Ongoing clinical research (Phase I/II trials) explores Nonoxynol-3 Phosphate as a mucosal adjuvant in vaccine formulations. Preliminary data presented at the 2024 World Vaccine Congress indicates enhanced IgA response when used in intranasal influenza vaccines, with no significant local irritation. The phosphate moiety appears to modulate Toll-like receptor signaling, suggesting immunostimulatory properties worthy of further investigation.

From a regulatory perspective, the European Chemicals Agency (ECHA) recently updated the safety assessment for Nonoxynol-3 Phosphate (2023 REACH dossier), confirming its low environmental persistence (t1/2 < 5 days in water) and establishing new occupational exposure limits (OELs) for industrial handling. These updates facilitate its adoption in green chemistry applications.

Future research directions include exploring structure-activity relationships through synthetic analogs and investigating applications in gene delivery systems. The compound's unique combination of surfactant properties and phosphate-mediated biological interactions positions it as a versatile platform for next-generation formulation science.